Cas no 61809-55-0 (1,4-Pentanediol, 3-methyl-1,1-diphenyl-)

• Product Name: 1,4-Pentanediol, 3-methyl-1,1-diphenyl-
• CAS No: 61809-55-0
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 465500
• PubChem ID: 12322637
• Update Time: 2025-04-19

1,4-Pentanediol, 3-methyl-1,1-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentanediol, 3-methyl-1,1-diphenyl-
• 3-methyl-1,1-diphenylpentane-1,4-diol
• 61809-55-0
• DTXSID40488863

• Inchi： 1S/C18H22O2/c1-14(15(2)19)13-18(20,16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12,14-15,19-20H,13H2,1-2H3
• InChI Key： QQEVAFNFAZSNAN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C)C(C)O

Computed Properties

• Exact Mass: 270.16206
• Monoisotopic Mass: 270.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46